Spectroscopic Data of 6-Chloro-2-methylpyridine-3-carbonyl chloride: An In-depth Technical Guide
Spectroscopic Data of 6-Chloro-2-methylpyridine-3-carbonyl chloride: An In-depth Technical Guide
Introduction
6-Chloro-2-methylpyridine-3-carbonyl chloride is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Its trifunctional pyridine scaffold, featuring a chloro substituent, a methyl group, and a reactive carbonyl chloride moiety, allows for diverse chemical transformations. A thorough understanding of its spectroscopic properties is paramount for reaction monitoring, quality control, and structural confirmation. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering insights into the interpretation of its spectral features.
Molecular Structure and Atom Numbering
For clarity in the subsequent spectroscopic analysis, the atoms of 6-Chloro-2-methylpyridine-3-carbonyl chloride are numbered as follows:
Caption: Molecular structure of 6-Chloro-2-methylpyridine-3-carbonyl chloride with atom numbering.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 6-Chloro-2-methylpyridine-3-carbonyl chloride, both ¹H and ¹³C NMR provide distinct signals that can be unambiguously assigned.
¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to show three distinct signals: two in the aromatic region corresponding to the pyridine ring protons and one in the aliphatic region for the methyl group protons.
Predicted ¹H NMR Data (500 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~8.15 | d | 1H | H5 |
| ~7.40 | d | 1H | H4 |
| ~2.70 | s | 3H | CH₃ (C7) |
Interpretation:
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H5 (δ ~8.15): This proton is expected to be the most downfield of the aromatic protons due to the deshielding effects of the adjacent nitrogen atom and the chlorine atom at the 6-position. It will appear as a doublet due to coupling with H4.
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H4 (δ ~7.40): This proton is upfield relative to H5. It will also appear as a doublet due to coupling with H5. The typical coupling constant for ortho protons on a pyridine ring is in the range of 6-10 Hz.[1]
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CH₃ (δ ~2.70): The methyl protons at the 2-position will appear as a singlet as there are no adjacent protons to couple with. Its chemical shift is in the typical range for a methyl group attached to an aromatic ring.
Caption: Predicted ¹H NMR spectrum of 6-Chloro-2-methylpyridine-3-carbonyl chloride.
¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct signals, corresponding to the seven carbon atoms in the molecule.
Predicted ¹³C NMR Data (125 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Assignment |
| ~167.0 | C8 (C=O) |
| ~159.0 | C2 |
| ~152.0 | C6 |
| ~140.0 | C5 |
| ~131.0 | C3 |
| ~125.0 | C4 |
| ~23.0 | C7 (CH₃) |
Interpretation:
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C8 (δ ~167.0): The carbonyl carbon of the acyl chloride is the most deshielded carbon and appears significantly downfield.
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C2 and C6 (δ ~159.0 and ~152.0): These carbons are attached to the electronegative nitrogen atom and are therefore deshielded. C6 is further deshielded by the attached chlorine atom.
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C5 and C4 (δ ~140.0 and ~125.0): These are the protonated carbons of the pyridine ring.
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C3 (δ ~131.0): This carbon is attached to the carbonyl chloride group, which influences its chemical shift.
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C7 (δ ~23.0): The methyl carbon appears in the typical aliphatic region.
Experimental Protocol for NMR Spectroscopy
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Sample Preparation: Dissolve approximately 10-20 mg of 6-Chloro-2-methylpyridine-3-carbonyl chloride in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.
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Instrument Setup: Use a 500 MHz (or higher) NMR spectrometer. Tune and shim the instrument to obtain optimal resolution.
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¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typically, 8-16 scans are sufficient.
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¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans (e.g., 128 or more) will be necessary to achieve a good signal-to-noise ratio.
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Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to TMS (0.00 ppm).
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 6-Chloro-2-methylpyridine-3-carbonyl chloride will be dominated by the strong absorption of the carbonyl group.
Predicted IR Absorption Bands
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| ~1775 | Strong | C=O stretch (acyl chloride) |
| ~1580, ~1450 | Medium | C=C and C=N stretching (pyridine ring) |
| ~1100 | Medium | C-Cl stretch (aryl chloride) |
| ~850 | Medium | C-H out-of-plane bending |
Interpretation:
The most characteristic band in the IR spectrum is the strong C=O stretching vibration of the acyl chloride functional group, which is expected to appear at a high wavenumber, typically around 1775 cm⁻¹. The presence of aromatic C=C and C=N stretching vibrations confirms the pyridine ring. The C-Cl stretch of the aryl chloride is also expected to be observable.
Experimental Protocol for IR Spectroscopy
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Sample Preparation: As the compound is a solid, the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly on the ATR crystal.
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Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.
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Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.
Predicted Mass Spectrometry Data (Electron Ionization - EI)
The molecular ion peak [M]⁺ should be observable, with a characteristic isotopic pattern due to the presence of two chlorine atoms. The most abundant isotope of chlorine is ³⁵Cl, and ³⁷Cl has a natural abundance of about one-third of ³⁵Cl. Therefore, we expect to see peaks for [M]⁺, [M+2]⁺, and [M+4]⁺.
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Molecular Weight: 191.01 g/mol
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[M]⁺ (C₇H₅³⁵Cl₂NO)⁺: m/z = 190
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[M+2]⁺ (C₇H₅³⁵Cl³⁷ClNO)⁺: m/z = 192
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[M+4]⁺ (C₇H₅³⁷Cl₂NO)⁺: m/z = 194
Proposed Fragmentation Pathway:
Caption: Proposed mass spectrometry fragmentation pathway for 6-Chloro-2-methylpyridine-3-carbonyl chloride.
Interpretation:
The primary fragmentation is expected to be the loss of a chlorine radical from the carbonyl chloride group to form a stable acylium ion at m/z 155/157. Subsequent loss of a carbon monoxide molecule would lead to the fragment at m/z 127/129. Another possible fragmentation pathway is the loss of the entire carbonyl chloride radical to give the ion at m/z 127/129 directly.
Experimental Protocol for Mass Spectrometry
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample or after separation by gas chromatography (GC-MS).
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Ionization: Use Electron Ionization (EI) at 70 eV.
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Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-300.
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Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.
Conclusion
The spectroscopic data presented in this guide provide a comprehensive analytical profile of 6-Chloro-2-methylpyridine-3-carbonyl chloride. The predicted ¹H NMR, ¹³C NMR, IR, and MS data are consistent with the proposed structure and offer a reliable basis for the identification and characterization of this important chemical intermediate. The provided experimental protocols serve as a practical starting point for researchers and scientists working with this compound.
References
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University of Calgary. (n.d.). Spectroscopic Analysis of Acyl Chlorides. Retrieved February 14, 2026, from [Link]
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Stenutz, R. (n.d.). NMR chemical shift prediction of pyridines. Retrieved February 14, 2026, from [Link]
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ACD/Labs. (n.d.). NMR Prediction. Retrieved February 14, 2026, from [Link]
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NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved February 14, 2026, from [Link]
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NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved February 14, 2026, from [Link]
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Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Retrieved February 14, 2026, from [Link]
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Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 14, 2026, from [Link]
